Cas no 1706289-52-2 (3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide)

• Product Name: 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide
• CAS No: 1706289-52-2
• MF: C₁₂H₁₃N₃O₂S₂
• MW: 295.380519628525
• CID: 5549963
• Update Time: 2025-11-02

3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide

• Inchi： 1S/C12H13N3O2S2/c16-11(14-6-10-2-1-4-18-10)15-7-9(8-15)17-12-13-3-5-19-12/h1-5,9H,6-8H2,(H,14,16)
• InChI Key： JGFSOAUVBGMROK-UHFFFAOYSA-N
• SMILES： N1(C(NCC2SC=CC=2)=O)CC(OC2=NC=CS2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide

Comprehensive Guide to 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide (CAS No. 1706289-52-2)

The compound 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide (CAS No. 1706289-52-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including the thiazole and thiophene moieties, this molecule exhibits promising biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

One of the key structural components of 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide is the azetidine ring, a four-membered nitrogen-containing heterocycle. This ring system is known for its conformational rigidity, which can enhance binding affinity to biological targets. The presence of the thiazole and thiophene groups further contributes to the molecule's versatility, as these heterocycles are commonly found in bioactive compounds. The combination of these features makes this compound a valuable scaffold for medicinal chemistry.

Recent studies have explored the potential of 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide in addressing unmet medical needs. For instance, its structural analogs have shown activity against enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, the thiazole moiety is often associated with antimicrobial properties, suggesting potential applications in combating resistant bacterial strains.

In the agrochemical sector, 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide has been investigated for its potential as a pesticide or herbicide. The thiophene and thiazole rings are known to interact with biological systems in plants, offering a mechanism for targeted pest control. This aligns with the growing demand for environmentally friendly agrochemicals that minimize harm to non-target organisms.

The synthesis of 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide typically involves multi-step organic reactions, including the formation of the azetidine ring and subsequent functionalization with the thiazole and thiophene groups. Researchers have optimized these processes to improve yield and purity, ensuring the compound's suitability for further studies. Advanced analytical techniques, such as NMR and mass spectrometry, are employed to confirm the structure and purity of the final product.

From a commercial perspective, the demand for 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide is expected to grow as its applications in drug discovery and agrochemistry become more evident. Suppliers and manufacturers are increasingly offering this compound to meet the needs of research institutions and pharmaceutical companies. Its CAS No. 1706289-52-2 serves as a unique identifier, facilitating procurement and regulatory compliance.

For researchers interested in exploring the properties of 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide, it is essential to consider its solubility, stability, and reactivity under various conditions. These factors can influence its performance in biological assays and formulation development. Additionally, computational modeling studies can provide insights into its binding modes and potential modifications to enhance activity.

In conclusion, 3-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide (CAS No. 1706289-52-2) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, including the azetidine, thiazole, and thiophene moieties, contribute to its biological activity and potential for further development. As research progresses, this compound is likely to play a significant role in addressing current challenges in medicine and agriculture.